Cas no 73227-97-1 (4-Bromo-3-(4-nitrophenyl)-1H-pyrazole)

• Product Name: 4-Bromo-3-(4-nitrophenyl)-1H-pyrazole
• CAS No: 73227-97-1
• MF: C₉H₆BrN₃O₂
• MW: 268.066840648651
• CID: 551873
• PubChem ID: 12565210
• Update Time: 2025-10-31

4-Bromo-3-(4-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(4-nitrophenyl)-1H-pyrazole
• 1H-Pyrazole,4-bromo-3-(4-nitrophenyl)-
• 4-bromo-5-(4-nitrophenyl)-1H-pyrazole
• 4-bromo-3-(4-nitro-phenyl)-1(2)H-pyrazole
• 4-bromo-3-(4-nitro-phenyl)-1H-pyrazole
• 4-Bromo-3-(p-nitrophenyl)-pyrazol
• AG-G-89360
• AK-79180
• ANW-58627
• CTK5D7640
• SureCN4317166
• MFCD03407388
• AKOS025394822
• SCHEMBL4317166
• FT-0740988
• CS-M0099
• A837756
• UPHRISFLZHTMTO-UHFFFAOYSA-N
• DTXSID70502743
• AKOS010654614
• Naphthalene, 2-bromo-6-(chloromethyl)-
• 73227-97-1
• SY356384
• DB-074676

• Inchi： 1S/C9H6BrN3O2/c10-8-5-11-12-9(8)6-1-3-7(4-2-6)13(14)15/h1-5H,(H,11,12)
• InChI Key： UPHRISFLZHTMTO-UHFFFAOYSA-N
• SMILES： BrC1C=NNC=1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 266.96400
• Monoisotopic Mass: 266.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.737
• Melting Point: 185-186 ºC
• PSA: 74.50000
• LogP: 3.27060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Bromo-3-(4-nitrophenyl)-1H-pyrazole

4-Bromo-3-(4-nitrophenyl)-1H-pyrazole: A Comprehensive Overview

4-Bromo-3-(4-nitrophenyl)-1H-pyrazole, identified by the CAS number 73227-97-1, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its pyrazole ring substituted with a bromine atom at position 4 and a nitrophenyl group at position 3, exhibits unique electronic and structural properties that make it a valuable component in various applications.

The synthesis of 4-Bromo-3-(4-nitrophenyl)-1H-pyrazole typically involves multi-step reactions, including nucleophilic substitution and coupling processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The compound's structure allows for further functionalization, making it a versatile building block in drug discovery and material design.

In terms of applications, 4-Bromo-3-(4-nitrophenyl)-1H-pyrazole has shown promise in the development of novel pharmaceuticals. Its ability to act as an intermediate in the synthesis of bioactive molecules has been highlighted in several recent studies. For instance, researchers have explored its role in creating compounds with anti-tumor properties, leveraging its electronic characteristics to enhance drug-target interactions.

Beyond pharmacology, this compound has found utility in materials science, particularly in the creation of advanced organic semiconductors. The nitrophenyl group contributes to its high electron-withdrawing capacity, which is advantageous in designing materials for electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated improved charge transport properties in materials incorporating 4-Bromo-3-(4-nitrophenyl)-1H-pyrazole, suggesting its potential for next-generation electronics.

The structural integrity and reactivity of 4-Bromo-3-(4-nitrophenyl)-1H-pyrazole have also been subjects of extensive computational studies. Using density functional theory (DFT), scientists have analyzed its electronic structure, revealing insights into its stability and reactivity under various conditions. These findings have informed the design of more efficient synthetic pathways and predictive models for related compounds.

In conclusion, 4-Bromo-3-(4-nitrophenyl)-1H-pyrazole, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary research. As advancements in synthetic methodologies and computational modeling progress, this compound is poised to play an even more significant role in driving innovation across multiple disciplines.